

(E)-LHF-535: A Technical Guide to its Basic Research Applications

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: (E)-LHF-535

Cat. No.: B8085332

[Get Quote](#)

(E)-LHF-535 is a potent, orally bioavailable small-molecule antiviral agent demonstrating significant promise in the fight against arenaviral hemorrhagic fevers. This technical guide provides an in-depth overview of its mechanism of action, key experimental data, and the methodologies employed in its preclinical evaluation for researchers, scientists, and drug development professionals.

(E)-LHF-535, the E-isomer of LHF-535, is a benzimidazole derivative that acts as a viral entry inhibitor.^{[1][2]} It is an optimized analog of the earlier compound ST-193.^{[1][2]} Its primary target is the arenavirus envelope glycoprotein (GP) complex, a critical component for viral entry into host cells.^{[2][3]} By targeting this complex, **(E)-LHF-535** effectively prevents the fusion of the viral and endosomal membranes, a crucial step in the viral lifecycle.^{[1][4]} This mechanism of action has been shown to be effective against a broad spectrum of hemorrhagic fever arenaviruses, including multiple lineages of Lassa virus and New World arenaviruses such as Junín and Machupo viruses.^[2] Preclinical studies in both mouse and guinea pig models of arenavirus infection have demonstrated the potent in vivo efficacy of **(E)-LHF-535**, supporting its continued development as a therapeutic candidate for Lassa fever and other arenaviral diseases.^{[1][3][4]} Phase 1 clinical trials in healthy human volunteers have shown that **(E)-LHF-535** is well-tolerated and exhibits favorable pharmacokinetic properties, including rapid absorption and a long half-life.^{[5][6]}

Quantitative Antiviral Activity

The antiviral potency of **(E)-LHF-535** has been quantified in various in vitro and in vivo studies. The following tables summarize the key efficacy data.

Table 1: In Vitro Efficacy of **(E)-LHF-535** Against Arenaviruses

Virus	Assay Type	Cell Line	EC50	Reference
Lassa virus (multiple strains)	Lentiviral Pseudotype Infectivity Assay	-	<1 µM	[7]
Machupo virus	Lentiviral Pseudotype Infectivity Assay	-	<1 µM	[7]
Junin virus	Lentiviral Pseudotype Infectivity Assay	-	<1 µM	[7]
Lassa virus (Josiah strain)	-	Vero E6 cells	Synergistic with Ribavirin	[8]
Junín virus	Virus-yield reduction assay	-	Potent Inhibition	[9]
Tacaribe virus	-	Vero cells	-	[4]

Table 2: In Vivo Efficacy of **(E)-LHF-535** in Animal Models


Animal Model	Virus	(E)-LHF-535 Dose	Treatment Initiation	Key Outcomes	Reference
AG129 Mice	Tacaribe virus	10 mg/kg/day (oral)	30 min prior to infection	100% survival; reduced viremia	[4] [9]
AG129 Mice	Tacaribe virus	30 mg/kg/day (oral)	30 min prior to infection	100% survival; reduced viremia	[4]
AG129 Mice	Tacaribe virus	10 mg/kg/day (oral)	24, 48, or 72 hours post-infection	Increased survival (post-exposure efficacy)	[3] [4]
Hartley Guinea Pigs	Lassa virus (Josiah strain)	50 mg/kg/day (intraperitoneal)	1 or 3 days post-infection	100% survival; reduced viremia and clinical signs	[1] [10]
Hartley Guinea Pigs	Junín virus	50 mg/kg/day (intraperitoneal)	3 days post-infection	Delayed onset of severe disease	[11]

Mechanism of Action: Arenavirus Entry Inhibition

(E)-LHF-535's mechanism of action is centered on the inhibition of arenavirus entry into host cells. This process is mediated by the viral envelope glycoprotein complex, which is comprised of three subunits: the receptor-binding subunit (GP1), the transmembrane fusion subunit (GP2), and a stable signal peptide (SSP).[\[1\]](#)[\[2\]](#)

The key steps in arenavirus entry and the inhibitory action of (E)-LHF-535 are as follows:

- **Receptor Binding:** The GP1 subunit of the viral glycoprotein complex binds to a specific receptor on the surface of the host cell.^[1]
- **Endocytosis:** Following receptor binding, the virus is internalized into the host cell via endocytosis, forming an endosome.^{[1][2]}
- **pH-Dependent Conformational Change:** The acidic environment within the endosome triggers a pH-dependent conformational rearrangement of the GP2 subunit.^[1]
- **Membrane Fusion:** This conformational change is essential for the fusion of the viral envelope with the endosomal membrane, which releases the viral contents into the cytoplasm.^{[1][4]}
- **Inhibition by (E)-LHF-535:** **(E)-LHF-535** is thought to bind to and stabilize the pre-fusion conformation of the glycoprotein complex.^{[2][4]} This stabilization prevents the necessary conformational rearrangement of GP2, thereby inhibiting membrane fusion and trapping the virus within the endosome.^{[2][4]}



[Click to download full resolution via product page](#)

Arenavirus entry pathway and inhibition by **(E)-LHF-535**.


Experimental Protocols

Detailed methodologies are crucial for the replication and extension of research findings. Below are summaries of key experimental protocols used in the evaluation of **(E)-LHF-535**.

In Vivo Efficacy in a Lethal Tacaribe Virus Mouse Model

This experimental workflow is designed to assess the in vivo efficacy of **(E)-LHF-535** against a lethal arenavirus challenge in a mouse model.

- Animal Model: AG129 mice, which lack a functional interferon response, are utilized.[\[4\]](#)
- Virus Challenge: Mice are challenged via intraperitoneal injection with a lethal dose (e.g., 200 plaque-forming units) of Tacaribe virus.[\[4\]](#)[\[12\]](#)
- Drug Administration: **(E)-LHF-535** is prepared in a vehicle solution (e.g., 0.5% Methocel E15 and 1% Tween 80) and administered orally once daily at specified doses (e.g., 3, 10, or 30 mg/kg).[\[4\]](#) Treatment is typically initiated shortly before or at various time points after the viral challenge and continues for a defined period (e.g., 14 days).[\[4\]](#)[\[12\]](#)
- Monitoring and Endpoints:
 - Survival: Animals are monitored daily for signs of morbidity and mortality.[\[4\]](#)
 - Viremia: At specific time points (e.g., 7 days post-challenge), blood is collected to measure viral titers in the plasma using a plaque assay.[\[4\]](#)[\[12\]](#)
 - Tissue Viral Load: Tissues such as the spleen and liver are harvested to determine viral titers.[\[4\]](#)[\[12\]](#)




[Click to download full resolution via product page](#)

Workflow for in vivo efficacy testing in a mouse model.

In Vivo Efficacy in a Lethal Lassa Virus Guinea Pig Model

This protocol outlines the evaluation of **(E)-LHF-535** in a more robust guinea pig model of Lassa fever.

- Animal Model: Strain 13 or Hartley guinea pigs are used as they develop a disease that closely mimics human Lassa fever.[\[1\]](#)[\[11\]](#)
- Virus Challenge: Animals are infected with a lethal dose of Lassa virus (e.g., Josiah strain) via subcutaneous injection.[\[1\]](#)
- Drug Administration: **(E)-LHF-535** is administered once daily at a fixed dose (e.g., 50 mg/kg) via intraperitoneal injection.[\[1\]](#)[\[11\]](#) Treatment initiation can be varied to assess the therapeutic window (e.g., starting 1 or 3 days post-infection).[\[1\]](#)
- Monitoring and Endpoints:
 - Survival: Daily monitoring for survival.[\[1\]](#)
 - Clinical Signs: Regular assessment of clinical signs of disease, including body weight and temperature.[\[1\]](#)[\[10\]](#)
 - Viremia: Serum samples are collected at multiple time points to quantify infectious virus levels.[\[1\]](#)
 - Protective Immunity: A subset of surviving animals may be rechallenged with a lethal dose of Lassa virus to assess the development of protective immunity.[\[1\]](#)



[Click to download full resolution via product page](#)

Workflow for in vivo efficacy in a guinea pig model.

Phase 1 Clinical Trial Protocol for Safety and Pharmacokinetics

The safety and pharmacokinetic profile of **(E)-LHF-535** in humans has been evaluated in Phase 1 clinical trials.

- Study Design: Randomized, double-blind, placebo-controlled, single and multiple ascending dose studies are conducted in healthy adult volunteers.[5][6][13]
- Participants: Healthy adults meeting specific inclusion and exclusion criteria (e.g., age, BMI, health status).[13]
- Dosing:
 - Single Ascending Dose (SAD): Participants receive a single oral dose of **(E)-LHF-535** at escalating dose levels (e.g., 0.3 mg/kg to 40 mg/kg).[5][6]
 - Multiple Ascending Dose (MAD): Participants receive multiple oral doses of **(E)-LHF-535** once daily for a specified duration (e.g., 14 days) at escalating fixed doses (e.g., 450, 900, or 1125 mg/day).[5][6]
- Assessments:
 - Safety and Tolerability: Monitoring of treatment-emergent adverse events.[5][6]
 - Pharmacokinetics (PK): Serial blood sampling to determine key PK parameters such as absorption, half-life, and exposure.[5][6]

Conclusion

(E)-LHF-535 has emerged as a promising antiviral candidate for the treatment of Lassa fever and other arenaviral hemorrhagic fevers. Its mechanism as a viral entry inhibitor, coupled with its potent in vitro and in vivo activity and favorable safety profile in early clinical trials, underscores its potential to address a significant unmet medical need. The data and protocols outlined in this guide provide a comprehensive resource for researchers working to further understand and develop this and other antiviral therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. d-nb.info \[d-nb.info\]](#)
- [2. A potent Lassa virus antiviral targets an arenavirus virulence determinant - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [3. researchgate.net \[researchgate.net\]](#)
- [4. A potent Lassa virus antiviral targets an arenavirus virulence determinant | PLOS Pathogens \[journals.plos.org\]](#)
- [5. Safety and Pharmacokinetics of LHF-535, a Potential Treatment for Lassa Fever, in Healthy Adults - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. Safety and Pharmacokinetics of LHF-535, a Potential Treatment for Lassa Fever, in Healthy Adults - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [7. antiviral.bocsci.com \[antiviral.bocsci.com\]](#)
- [8. Coadministration of ribavirin and arenaviral entry inhibitor LHF-535 enhances antiviral benefit against authentic lassa virus - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [9. "A Potent Lassa Virus Antiviral Targets an Arenavirus Virulence Determini" by Ikenna G. Madu, Megan Files et al. \[digitalcommons.usu.edu\]](#)
- [10. researchgate.net \[researchgate.net\]](#)
- [11. Coadministration of LHF-535 and favipiravir protects against experimental Junín virus infection and disease - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. A potent Lassa virus antiviral targets an arenavirus virulence determinant | PLOS Pathogens \[journals.plos.org\]](#)
- [13. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- To cite this document: BenchChem. [(E)-LHF-535: A Technical Guide to its Basic Research Applications]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b8085332/docs#e-lhf-535-a-technical-guide-to-its-basic-research-applications\]](https://www.benchchem.com/product/b8085332/docs#e-lhf-535-a-technical-guide-to-its-basic-research-applications)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)